![molecular formula C8H6F3N3S B6285599 5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine CAS No. 746608-19-5](/img/no-structure.png)
5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine
Overview
Description
5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine (commonly referred to as 5MTFP) is an organic compound that has been widely studied due to its unique structure and a variety of potential applications. It is a heterocyclic compound with a five-membered ring containing a nitrogen atom, two sulfur atoms, and two carbon atoms. 5MTFP has been found to possess a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-fungal properties. Additionally, it has been studied for its potential use as a drug delivery system, and its use in the synthesis of other compounds.
Scientific Research Applications
5MTFP has been studied extensively for its potential applications in scientific research. It has been found to possess anti-inflammatory, anti-microbial, and anti-fungal properties, making it a potential candidate for drug delivery systems. Additionally, 5MTFP has been studied for its potential use in the synthesis of other compounds, such as peptides and proteins. Furthermore, 5MTFP has been studied for its potential use as a catalyst in organic synthesis, as well as its potential use as a reagent for the detection of metal ions.
Mechanism of Action
The exact mechanism of action of 5MTFP is not fully understood. However, research has indicated that it may act as an antimicrobial agent by inhibiting the growth of bacteria and fungi. Additionally, it has been suggested that 5MTFP may act as an anti-inflammatory agent by inhibiting the production of inflammatory mediators, such as cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5MTFP have been studied extensively. Research has indicated that 5MTFP is capable of inhibiting the growth of bacteria and fungi, as well as reducing inflammation. Additionally, 5MTFP has been found to possess antioxidant properties, which may be beneficial in protecting cells from oxidative damage. Furthermore, 5MTFP has been found to possess anti-cancer properties, as well as being capable of inhibiting the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 5MTFP in laboratory experiments has both advantages and limitations. One of the main advantages of using 5MTFP in laboratory experiments is its ability to act as a catalyst in organic synthesis. Additionally, 5MTFP is relatively inexpensive, making it a cost-effective choice for laboratory experiments. However, there are some limitations to using 5MTFP in laboratory experiments. For example, the compound is not very stable, making it difficult to store and use in experiments. Additionally, 5MTFP is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential applications of 5MTFP are numerous, and research is ongoing to explore the possibilities. One potential future direction is the development of new drug delivery systems utilizing 5MTFP. Additionally, research is being conducted to explore the potential of 5MTFP as a reagent for the detection of metal ions. Furthermore, research is being conducted to explore the potential of 5MTFP as a catalyst for organic synthesis. Additionally, research is being conducted to explore the potential of 5MTFP as an anti-cancer agent. Finally, research is being conducted to explore the potential of 5MTFP as an antioxidant.
Synthesis Methods
5MTFP has been synthesized using a variety of methods. One of the most common methods is the reaction of 5-methylthiazole with trifluoromethanesulfonic anhydride (TFMSA) in acetonitrile. This reaction results in the formation of the 5MTFP product. Other methods of synthesis include the reaction of 5-methylthiazole with trifluoromethanesulfonic acid in the presence of a base, such as sodium hydroxide. Additionally, the reaction of 5MTFP with a base, such as potassium hydroxide, in the presence of an acid, such as hydrochloric acid, has been used to synthesize 5MTFP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine involves the synthesis of the thiazole ring followed by the pyridine ring. The final step involves the introduction of the methyl and trifluoromethyl groups.", "Starting Materials": [ "2-aminopyridine", "2-bromoacetophenone", "thiourea", "trifluoroacetic acid", "methyl iodide", "sodium hydride", "acetonitrile", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-(2-bromoacetophenone)thiourea by reacting 2-bromoacetophenone with thiourea in ethanol.", "Step 2: Synthesis of 5-bromo-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine by reacting 2-aminopyridine with 2-(2-bromoacetophenone)thiourea in acetonitrile and trifluoroacetic acid.", "Step 3: Synthesis of 5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine by reacting 5-bromo-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine with methyl iodide and sodium hydride in DMF.", "Step 4: Synthesis of 5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine by reacting 5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine with ammonia in ethanol." ] } | |
CAS RN |
746608-19-5 |
Product Name |
5-methyl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine |
Molecular Formula |
C8H6F3N3S |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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